Cas no 153261-72-4 (Benzenesulfinyl chloride, 3,4-dimethyl-)

Benzenesulfinyl chloride, 3,4-dimethyl- structure
153261-72-4 structure
Product Name:Benzenesulfinyl chloride, 3,4-dimethyl-
CAS No:153261-72-4
MF:C8H9ClOS
MW:188.674460172653
CID:1327301
PubChem ID:10773982
Update Time:2025-04-20

Benzenesulfinyl chloride, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfinyl chloride, 3,4-dimethyl-
    • 3,4-dimethylbenzenesulfinyl chloride
    • DTXSID90444671
    • 153261-72-4
    • SCHEMBL8793536
    • Inchi: 1S/C8H9ClOS/c1-6-3-4-8(11(9)10)5-7(6)2/h3-5H,1-2H3
    • InChI Key: DAFGLIRYPGFBPT-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(C)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 188.00637
  • Monoisotopic Mass: 188.0062638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07
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